Cas no 37967-71-8 (3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester)

• Product Name: 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester
• CAS No: 37967-71-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1486948
• PubChem ID: 23320177
• Update Time: 2025-05-28

3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester
• SCHEMBL10861354
• AKOS013101591
• EN300-74283
• CS-0259848
• A912856
• 37967-71-8
• ethyl 4-oxo-1H-cinnoline-3-carboxylate
• G20959
• GKZADQFFKFUDKN-UHFFFAOYSA-N
• Ethyl 4-hydroxycinnoline-3-carboxylate
• SCHEMBL3716680
• 4-oxo-1,4-dihydrocinnoline-3-carboxylic acid ethyl ester
• ethyl 4-oxo-1,4-dihydrocinnoline-3-carboxylate
• ethyl4-oxo-1,4-dihydrocinnoline-3-carboxylate
• 219568-43-1
• Z1167044509
• AKOS040713363

• Inchi： 1S/C11H10N2O3/c1-2-16-11(15)9-10(14)7-5-3-4-6-8(7)12-13-9/h3-6H,2H2,1H3,(H,12,14)
• InChI Key： GKZADQFFKFUDKN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=CC=CC=2NN=1)=O)=O

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.31

Additional information on 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester

Comprehensive Analysis of 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester (CAS No. 37967-71-8)

The compound 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester (CAS No. 37967-71-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. As a derivative of cinnoline, this ester exhibits unique structural features that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in its applications due to the growing demand for heterocyclic compounds in drug discovery and material science.

One of the key structural attributes of 4-hydroxy-3-cinnolinecarboxylic acid ethyl ester is the presence of both a hydroxyl group and an ester functionality on the cinnoline core. This combination allows for versatile chemical modifications, making it a promising candidate for the development of novel bioactive molecules. Recent studies have explored its role as a precursor for antimicrobial agents and fluorescence probes, aligning with current trends in combating antibiotic resistance and advancing diagnostic technologies.

The synthesis of ethyl 4-hydroxycinnoline-3-carboxylate typically involves multi-step reactions starting from readily available aromatic precursors. Optimizing its production process has become a focus area, particularly in green chemistry initiatives that emphasize reduced waste and energy efficiency. This aligns with the broader industry shift toward sustainable manufacturing practices, a topic frequently searched by professionals in chemical databases and AI-driven research tools.

Analytical characterization of CAS 37967-71-8 employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are critical for quality control in research applications. The compound's stability under various pH conditions and thermal properties are frequently investigated parameters, reflecting user queries about compound storage and handling protocols in academic forums.

In pharmacological contexts, the cinnoline scaffold has gained attention for its potential kinase inhibition properties, with researchers examining derivatives like 3-Cinnolinecarboxylic acid ethyl ester for targeted therapy development. This connects to trending searches about precision medicine and small molecule drugs in biomedical literature. The compound's logP value and solubility profile make it particularly interesting for drug formulation studies.

Material scientists have explored the photophysical properties of 4-hydroxy-3-cinnolinecarboxylate derivatives for potential applications in organic electronics and sensor technologies. The compound's conjugated system shows interesting fluorescence characteristics that respond to environmental changes, a property highly sought after in smart materials research—a rapidly growing field with increasing search volume in scientific databases.

Regulatory aspects of 3-Cinnolinecarboxylic acid, 4-hydroxy-, ethyl ester comply with standard laboratory chemical guidelines, with proper documentation available through chemical safety databases. Researchers often search for REACH compliance information and handling precautions, which are thoroughly documented for this compound. Its non-hazardous nature under normal handling conditions makes it suitable for various research environments.

The commercial availability of CAS 37967-71-8 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Current market trends show growing demand for such fine chemicals, driven by pharmaceutical outsourcing and academic research grants. Pricing and bulk synthesis options are common search queries associated with this compound in procurement platforms.

Future research directions for ethyl 4-hydroxycinnoline-3-carboxylate may explore its potential in catalysis and metal-organic frameworks (MOFs), areas generating significant interest in recent literature. The compound's ability to coordinate with metal ions through its heteroatoms presents opportunities in coordination chemistry applications, a subject frequently appearing in nanotechnology discussions and patent filings.

For researchers working with 3-Cinnolinecarboxylic acid derivatives, proper analytical methods and spectral databases are essential resources. The compound's distinct IR fingerprint and NMR shifts have been well-documented, addressing common identification challenges faced by synthetic chemists—a practical concern often reflected in search engine queries from laboratory professionals.